Cas no 69709-34-8 (Benzene, 1-nitro-2-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-nitro-2-[(phenylsulfonyl)methyl]-
• CAS No: 69709-34-8
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 391479
• PubChem ID: 363890
• Update Time: 2025-04-19

Benzene, 1-nitro-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-[(phenylsulfonyl)methyl]-
• 1-(benzenesulfonylmethyl)-2-nitrobenzene
• MLS000912006
• 2NO2Bz-SO2-Ph
• NSC629270
• 69709-34-8
• SCHEMBL4068758
• CHEMBL2133521
• SMR000471399
• Hydroxy(2-((phenylsulfonyl)methyl)phenyl)azane oxide
• DTXSID90327076
• phenylsulfonylmethylnitrobenzene
• YEDRXKUMPDYLDG-UHFFFAOYSA-N
• NSC-629270
• 2-(Phenylsulfonylmethyl)-1-nitrobenzene
• HMS2209C03
• HMS3344F22
• 1-(benzenesulfonylmethyl)-2-nitro-benzene
• 2-Nitrobenzyl phenyl sulfone

• Inchi： 1S/C13H11NO4S/c15-14(16)13-9-5-4-6-11(13)10-19(17,18)12-7-2-1-3-8-12/h1-9H,10H2
• InChI Key： YEDRXKUMPDYLDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28